Cas no 2097015-10-4 (Methyl 3-amino-4-bromo-2,6-dimethylbenzoate)

• Product Name: Methyl 3-amino-4-bromo-2,6-dimethylbenzoate
• CAS No: 2097015-10-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD34595288
• CID: 5613655
• PubChem ID: 129071465
• Update Time: 2025-06-07

Methyl 3-amino-4-bromo-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2097015-10-4
• methyl 3-amino-4-bromo-2,6-dimethylbenzoate
• EN300-33047910
• SCHEMBL18786779
• Methyl 3-amino-4-bromo-2,6-dimethylbenzoate

• MDL： MFCD34595288
• Inchi： 1S/C10H12BrNO2/c1-5-4-7(11)9(12)6(2)8(5)10(13)14-3/h4H,12H2,1-3H3
• InChI Key： LMPKBZZPQASSTF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(=O)OC)=C(C)C=1N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-4-bromo-2,6-dimethylbenzoate

Methyl 3-amino-4-bromo-2,6-dimethylbenzoate (CAS No. 2097015-10-4): An Overview

Methyl 3-amino-4-bromo-2,6-dimethylbenzoate (CAS No. 2097015-10-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic ring system substituted with a bromine atom, two methyl groups, and an amino group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 3-amino-4-bromo-2,6-dimethylbenzoate is defined by its molecular formula, C₁₁H₁₃BrNO₂. The presence of the bromine atom and the amino group provides this compound with a range of reactivity profiles that can be exploited in synthetic chemistry. The bromine atom can serve as a leaving group in substitution reactions, while the amino group can participate in various nucleophilic and electrophilic reactions.

In the context of pharmaceutical research, Methyl 3-amino-4-bromo-2,6-dimethylbenzoate has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The synthetic accessibility of Methyl 3-amino-4-bromo-2,6-dimethylbenzoate is another factor contributing to its importance. The compound can be synthesized through a series of well-established chemical reactions, including bromination, methylation, and esterification. These synthetic routes are well-documented in the literature and can be optimized for large-scale production, making it a viable candidate for industrial applications.

In materials science, Methyl 3-amino-4-bromo-2,6-dimethylbenzoate has been investigated for its potential use in the development of functional materials. The presence of the amino group and the bromine atom allows for the formation of supramolecular structures through hydrogen bonding and halogen bonding interactions. These interactions can be harnessed to create materials with tailored properties, such as enhanced mechanical strength or improved thermal stability.

The physical properties of Methyl 3-amino-4-bromo-2,6-dimethylbenzoate, including its melting point and solubility characteristics, have been extensively studied. The compound typically exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various analytical techniques and processing methods.

Safety considerations are also an important aspect when handling Methyl 3-amino-4-bromo-2,6-dimethylbenzoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure risks.

In conclusion, Methyl 3-amino-4-bromo-2,6-dimethylbenzoate (CAS No. 2097015-10-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.